Cas no 1692252-61-1 (3-{1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-dien-10-yl}propan-1-ol)

• Product Name: 3-{1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-dien-10-yl}propan-1-ol
• CAS No: 1692252-61-1
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6361636
• PubChem ID: 136710329
• Update Time: 2025-10-29

3-{1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-dien-10-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-dien-10-yl}propan-1-ol
• EN300-1118085
• 1692252-61-1
• 3-{1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-dien-10-yl}propan-1-ol

• Inchi： 1S/C12H19N3O/c16-6-2-4-10-8-14-15-11-5-1-3-9(11)7-13-12(10)15/h8-9,11,13,16H,1-7H2
• InChI Key： ZPZLXCOJWCWUPO-UHFFFAOYSA-N
• SMILES： OCCCC1C=NN2C=1NCC1CCCC21

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-{1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-dien-10-yl}propan-1-ol

3-{1,8,12-Triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-dien-10-yl}propan-1-ol: A Comprehensive Overview

3-{1,8,12-Triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-dien-10-yl}propan-1-ol is a complex organic compound with the CAS number 1692252-61-1. This compound belongs to the class of triazatricyclic compounds, which are known for their unique structural properties and potential applications in various fields of chemistry and materials science.

The molecular structure of 3-{1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-dien-10-yl}propan-1-ol is characterized by a tricyclic system fused with a triazole ring and a propyl alcohol group. The tricyclic system consists of a bicyclo[7.3.0] framework with two additional rings fused at specific positions, creating a highly conjugated system that imparts unique electronic properties to the molecule.

Recent studies have highlighted the importance of such triazatricyclic compounds in the development of advanced materials for optoelectronic applications. The conjugated π-system in 3-{1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-dien-10-yl}propan-1-ol enables efficient charge transport and light absorption properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 3-{1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-dien- CAS 64548454 involves a multi-step process that includes cyclization reactions and selective functionalization of intermediates. Researchers have optimized these synthesis pathways to achieve higher yields and better control over the molecular structure.

In terms of physical properties, 3-{triazatricyclo[7.3]dodeca-dienyl}propanol exhibits high thermal stability and good solubility in polar solvents due to the presence of the hydroxyl group at the terminal position of the propyl chain.

Recent advancements in computational chemistry have allowed for detailed modeling of the electronic structure of this compound using density functional theory (DFT). These studies have revealed that the compound's electronic properties are highly sensitive to substituent effects and molecular conformation.

Applications of triazatricyclo CAS 64548454 extend beyond optoelectronics into areas such as catalysis and drug delivery systems due to its unique structural features and functional groups.

From an environmental standpoint,triazatricyclo CAS 64548454 has been shown to exhibit low toxicity in preliminary studies but further research is needed to fully assess its environmental impact.

In conclusion,triazatricyclo CAS 64548454 represents an exciting area of research with potential for significant contributions to material science and technology.